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Compound of Interest

Compound Name: 2-Bromobenzamide

Cat. No.: B1207801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and melting point of 2-
Bromobenzamide, a key intermediate in organic synthesis and pharmaceutical research. The

document outlines its physical properties, detailed experimental protocols for their

determination, and a visual representation of the analytical workflow.

Core Physicochemical Data
The following table summarizes the key physical and chemical properties of 2-
Bromobenzamide.
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Property Value Reference

Molecular Formula C₇H₆BrNO [1][2][3]

Molecular Weight 200.03 g/mol [4][5][6]

Appearance
Beige or white crystalline

solid/powder
[1][2][4]

Melting Point 160-162 °C [3][5][7]

156.0-163.0 °C [1]

160.5 °C [4]

Water Solubility Slightly soluble [2][3][4]

Organic Solvent Solubility

Soluble in common organic

solvents such as alcohols,

ethers, and chlorides.

[2]

CAS Number 4001-73-4 [1][3][5]

Experimental Protocols
The determination of the melting point and solubility of a compound like 2-Bromobenzamide is

crucial for its identification, purity assessment, and application in chemical synthesis and drug

formulation.[8] Standard laboratory procedures for these measurements are detailed below.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.[9] The capillary

method using a melting point apparatus is a common and reliable technique.[8][10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)[9]

Capillary tubes (sealed at one end)[11]
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Mortar and pestle (for sample pulverization)

Spatula

Procedure:

Sample Preparation: A small amount of dry 2-Bromobenzamide is placed on a clean, dry

surface. The open end of a capillary tube is pressed into the sample, forcing a small amount

of the solid into the tube.[11] The tube is then inverted and tapped gently to pack the solid

into the sealed end, aiming for a sample height of about 3 mm.[9]

Apparatus Setup: The capillary tube containing the sample is placed into the heating block of

the melting point apparatus.[11]

Rapid Determination (Optional but Recommended): To save time, a rapid heating run can be

performed to get an approximate melting point range.[12] The apparatus is heated at a high

rate (e.g., 10-20 °C per minute) to quickly identify the approximate temperature at which the

compound melts.[12]

Accurate Determination: A fresh sample is prepared. The melting point apparatus is

preheated to a temperature about 15-20 °C below the approximate melting point observed in

the rapid run.[11][12] The heating rate is then reduced to 1-2 °C per minute to allow for

thermal equilibrium between the sample, heating block, and thermometer.[9]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has turned into a clear liquid is recorded as the end of the melting range.[11] For a pure

compound, this range should be narrow, typically 1-2 °C.[9] Impurities tend to lower and

broaden the melting range.[8][9]

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. A qualitative assessment is often sufficient for initial

characterization.

Apparatus:
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Small test tubes

Vortex mixer or stirring rod

Graduated pipettes or cylinders

Balance

Procedure:

Sample Preparation: A pre-weighed amount of 2-Bromobenzamide (e.g., 25 mg) is placed

into a small test tube.[13]

Solvent Addition: A measured volume of the desired solvent (e.g., 0.75 mL of water, ethanol,

or diethyl ether) is added to the test tube in small portions.[13]

Mixing: After each addition of the solvent, the test tube is vigorously shaken or vortexed to

facilitate dissolution.[13] Continuous stirring for a set period, such as 60 seconds, can be

employed for consistency.[14]

Observation: The mixture is observed to determine if the solid has completely dissolved. If

the solid dissolves, the compound is considered soluble in that solvent under the tested

conditions. If a significant portion of the solid remains undissolved, it is considered insoluble

or slightly soluble.[14]

Classification: The solubility behavior in different solvents (e.g., water, dilute acid, dilute

base, organic solvents) can help classify the compound based on its functional groups and

polarity, following the principle of "like dissolves like".[15][16][17] For instance, the amide

group in 2-Bromobenzamide allows for hydrogen bonding, contributing to its solubility in

polar organic solvents.[17]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedures for determining

the melting point and solubility of 2-Bromobenzamide.
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Melting Point Determination Solubility Determination

Start: Obtain 2-Bromobenzamide Sample

Prepare Sample in Capillary Tube

Optional: Rapid Heating for Approximate MP

Slow Heating (1-2°C/min) for Precise MP

Use approx. MP to set start temp

Observe and Record Melting Range

End: Melting Point Determined

Start: Obtain 2-Bromobenzamide Sample

Weigh 25 mg of Sample

Add 0.75 mL of Solvent (e.g., Water)

Vigorously Mix/Vortex

Observe for Dissolution

Classify as Soluble or Insoluble

Repeat with Other Solvents (e.g., Ethanol, Ether)

If more solvents to test

End: Solubility Profile Determined

All solvents tested

Physicochemical Characterization of 2-Bromobenzamide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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